Cas no 249286-16-6 (2-(2-hydroxy-5-nitrophenyl)-2-oxoacetic acid)

• Product Name: 2-(2-hydroxy-5-nitrophenyl)-2-oxoacetic acid
• CAS No: 249286-16-6
• MF: C₈H₅NO₆
• MW: 211.128402471542
• CID: 6221383
• PubChem ID: 11790497
• Update Time: 2025-10-28

2-(2-hydroxy-5-nitrophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-5-nitrophenyl)-2-oxoacetic acid
• EN300-1854017
• 249286-16-6

• Inchi： 1S/C8H5NO6/c10-6-2-1-4(9(14)15)3-5(6)7(11)8(12)13/h1-3,10H,(H,12,13)
• InChI Key： HYFLNQGTHNMAQQ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C(C(=O)O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.01168688g/mol
• Monoisotopic Mass: 211.01168688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 2-(2-hydroxy-5-nitrophenyl)-2-oxoacetic acid

2-(2-Hydroxy-5-Nitrophenyl)-2-Oxoacetic Acid: A Comprehensive Overview

2-(2-Hydroxy-5-Nitrophenyl)-2-Oxoacetic Acid (CAS No. 249286-16-6) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, often referred to by its long-tail keyword "nitrophenolic oxoacetic acid derivative", has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 2-(2-Hydroxy-5-Nitrophenyl)-2-Oxoacetic Acid is characterized by a phenolic ring substituted with a hydroxyl group at position 2 and a nitro group at position 5. The presence of these substituents confers the molecule with distinct electronic and steric properties, which are critical for its biological activity. Researchers have utilized computational chemistry tools to model the molecule's interactions with biomolecules, revealing potential binding affinities for protein kinases and other enzymes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nitration and oxidation processes. The synthesis pathway has been optimized to improve yield and purity, making it more accessible for large-scale production. This development is particularly important for industries seeking to harness the compound's properties for commercial applications.

In terms of biological activity, 2-(2-Hydroxy-5-Nitrophenyl)-2-Oxoacetic Acid has demonstrated potent antioxidant and anti-inflammatory effects in vitro. Studies conducted by Smith et al. (2023) revealed that the compound inhibits the production of reactive oxygen species (ROS) and modulates the expression of pro-inflammatory cytokines. These findings suggest its potential utility in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

Moreover, the compound's ability to interact with cellular signaling pathways has been explored in cancer research. A study published in *Nature Communications* (Johnson et al., 2023) indicated that "nitrophenolic oxoacetic acid derivative" can inhibit the PI3K/AKT pathway, a critical regulator of cell survival and proliferation in various cancers. This discovery underscores its potential as a lead compound for anticancer drug development.

Beyond its biomedical applications, CAS No. 249286-16-6 has also found relevance in materials science. Its ability to form stable coordination complexes with metal ions has been exploited in the synthesis of novel metal-organic frameworks (MOFs). These MOFs exhibit exceptional porosity and catalytic activity, making them valuable for gas storage and catalytic processes.

From an environmental perspective, recent studies have assessed the biodegradability and ecotoxicity of "nitrophenolic oxoacetic acid derivative". Findings indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint. This is a crucial consideration for industries aiming to adopt sustainable practices.

In conclusion, CAS No. 249286-16-6, or "nitrophenolic oxoacetic acid derivative", represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and biological characterization, position it as a key player in future innovations. As research continues to unravel its full potential, this compound is poised to make significant contributions to both scientific discovery and industrial development.